Cas no 2171172-41-9 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-4-hydroxybutanoic acid)
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-4-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-4-hydroxybutanoic acid
- 2171172-41-9
- (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-4-hydroxybutanoic acid
- EN300-1498072
-
- Inchi: 1S/C27H26N2O6/c1-16-17(25(31)28-24(13-14-30)26(32)33)11-6-12-23(16)29-27(34)35-15-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-12,22,24,30H,13-15H2,1H3,(H,28,31)(H,29,34)(H,32,33)/t24-/m0/s1
- InChI Key: PFPQSOLSASXMTQ-DEOSSOPVSA-N
- SMILES: O(C(NC1C=CC=C(C(N[C@H](C(=O)O)CCO)=O)C=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 474.17908655g/mol
- Monoisotopic Mass: 474.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 738
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 125Ų
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-4-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1498072-1.0g |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-4-hydroxybutanoic acid |
2171172-41-9 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1498072-50mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-4-hydroxybutanoic acid |
2171172-41-9 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1498072-100mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-4-hydroxybutanoic acid |
2171172-41-9 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1498072-250mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-4-hydroxybutanoic acid |
2171172-41-9 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1498072-500mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-4-hydroxybutanoic acid |
2171172-41-9 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1498072-1000mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-4-hydroxybutanoic acid |
2171172-41-9 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1498072-2500mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-4-hydroxybutanoic acid |
2171172-41-9 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1498072-5000mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-4-hydroxybutanoic acid |
2171172-41-9 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1498072-10000mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-4-hydroxybutanoic acid |
2171172-41-9 | 10000mg |
$14487.0 | 2023-09-28 |
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-4-hydroxybutanoic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-4-hydroxybutanoic acid
Comprehensive Analysis of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-4-hydroxybutanoic acid (CAS No. 2171172-41-9)
The compound (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-4-hydroxybutanoic acid, identified by CAS No. 2171172-41-9, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a hydroxybutanoic acid moiety, makes it a valuable intermediate for drug development. Researchers are increasingly focusing on this compound due to its potential applications in targeted therapies and bioconjugation.
In recent years, the demand for Fmoc-protected amino acid derivatives like (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-4-hydroxybutanoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound's compatibility with automated synthesizers and its role in constructing complex peptides align with the growing interest in precision medicine and personalized therapeutics. Its chiral purity and stability under SPPS conditions are frequently highlighted in academic discussions.
From an industrial perspective, CAS No. 2171172-41-9 is often searched alongside terms like "Fmoc-amino acid building blocks" and "peptide coupling reagents", reflecting its niche yet critical role in biopharmaceutical manufacturing. The compound’s hydrophilic-lipophilic balance (HLB) and side-chain reactivity are also key topics in formulation studies, particularly for drug-delivery systems such as hydrogels and micelles.
Environmental and regulatory considerations further elevate the relevance of this compound. With the rise of green chemistry initiatives, researchers are exploring solvent-free or aqueous-phase modifications of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-4-hydroxybutanoic acid to reduce waste. Its biodegradability profile and compliance with REACH regulations make it a sustainable choice for large-scale applications.
In summary, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-4-hydroxybutanoic acid (CAS No. 2171172-41-9) represents a convergence of innovation in peptide chemistry, drug development, and sustainable practices. Its multifaceted applications ensure its prominence in both academic research and industrial pipelines.
2171172-41-9 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-4-hydroxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)